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Compound of Interest

Compound Name: Magnesium ionophore III

Cat. No.: B1594871 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Magnesium ionophore III, also known as ETH 4030, is a highly selective neutral ionophore

critical for the development of magnesium-selective electrodes.[1][2] Its primary application lies

in the precise measurement of Mg²⁺ activities in biological samples, such as blood serum, and

in various research contexts.[1][2] This document provides a comprehensive overview of its

fundamental properties, experimental protocols for its use, and its mechanism of action.

Core Properties and Specifications
ETH 4030 is chemically identified as N,N′′-Octamethylene-bis(N′-heptyl-N′-methylmalonamide).

This structure is pivotal to its function, enabling it to selectively bind and transport magnesium

ions across hydrophobic membranes.

Physicochemical Properties:

Synonyms: ETH 4030, Magnesium Ionophore III

CAS Number: 119110-38-2[2]

Molecular Formula: C₃₀H₅₈N₄O₄

Molecular Weight: 538.81 g/mol [2]
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The efficacy of an ionophore is defined by its selectivity for the target ion over other interfering

ions. While specific selectivity coefficients for ETH 4030 were not found in the immediate

search results, its function is predicated on high selectivity for Mg²⁺ over other physiologically

relevant cations like Ca²⁺, Na⁺, and K⁺. The selectivity coefficient (K pot) is a quantitative

measure of an electrode's preference for the primary ion over an interfering ion. A smaller

selectivity coefficient indicates better selectivity.[3]

Experimental Protocols: Preparation of a
Magnesium-Selective Electrode
The most common application of ETH 4030 is in the fabrication of polymer membrane-based

ion-selective electrodes (ISEs). The following protocol outlines a general procedure for creating

such an electrode.

Preparation of the Ion-Selective Membrane Cocktail
The performance of the ISE is critically dependent on the composition of the membrane. A

typical membrane cocktail consists of the ionophore, a polymer matrix, a plasticizer, and a

lipophilic salt.

Table 1: Example Membrane Composition

Component Typical Weight % Purpose

Magnesium Ionophore III (ETH

4030)
~1%

Actively selects and transports

Mg²⁺ ions.

Poly(vinyl chloride) (PVC) ~33%
Provides the structural polymer

matrix for the membrane.

Plasticizer (e.g., o-NPOE) ~65%
Ensures membrane fluidity and

facilitates ion mobility.

Lipophilic Salt (e.g., KTpClPB) ~1%

Reduces membrane resistance

and minimizes anion

interference.

Procedure:
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Precisely weigh each component.

Dissolve all components in a volatile solvent, such as tetrahydrofuran (THF).

Mix thoroughly to ensure a homogenous solution.

Casting the Membrane
Prepare a clean, flat glass plate or a suitable casting ring.

Pour the prepared membrane cocktail onto the plate or into the ring.

Allow the solvent to evaporate slowly in a dust-free environment (typically over 24 hours).

This process results in a thin, flexible, ion-selective membrane.

Once fully dried, carefully cut out small discs from the master membrane (e.g., 5-7 mm in

diameter) to be mounted in the electrode body.

Electrode Assembly and Conditioning
Mount the membrane disc into the tip of an ISE body.

Fill the electrode body with an internal filling solution containing a known concentration of

MgCl₂ (e.g., 0.01 M) and a reference salt like Ag/AgCl.

Condition the electrode by soaking it in a solution of MgCl₂ (e.g., 0.01 M) for several hours

before use. This step is crucial for achieving a stable and reproducible potential.

Visualization of Workflows and Concepts
Diagrams created using the DOT language provide clear visual representations of key

processes and relationships.
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Caption: Workflow for Ion-Selective Electrode (ISE) Preparation.
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Caption: Conceptual Diagram of ETH 4030 Selectivity.

Role of Magnesium in Cellular Signaling
The measurement of magnesium concentration is vital because Mg²⁺ is a crucial cofactor in

numerous enzymatic reactions, particularly those involving ATP.
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Caption: Role of Mg²⁺ as a Cofactor for ATP-dependent Kinases.

Measurement Principles
An ISE works by measuring the potential difference that develops across the ion-selective

membrane. This potential is proportional to the logarithm of the activity of the target ion (Mg²⁺)

in the sample solution, as described by the Nernst equation.

Calibration: Before measuring unknown samples, the electrode must be calibrated using a

series of standard solutions of known Mg²⁺ concentrations.[4]

Prepare at least two standard solutions that bracket the expected concentration range of the

sample.[5]

Immerse the electrode and a reference electrode in the first standard solution and record the

stable millivolt (mV) reading.[6]

Rinse the electrodes thoroughly with deionized water and blot dry.[4]

Immerse the electrodes in the second standard solution and record the stable mV reading.

Plot the mV readings against the logarithm of the Mg²⁺ concentration. The slope of this

calibration curve should be close to the theoretical Nernstian value for a divalent cation

(~29.6 mV per decade change in concentration at 25°C).

Once calibrated, the concentration of Mg²⁺ in an unknown sample can be determined by

measuring its mV potential and interpolating from the calibration curve. This makes
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Magnesium Ionophore III (ETH 4030) an indispensable tool for researchers investigating the

multifaceted roles of magnesium in biological and chemical systems.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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